2-(3,3-Difluoroprop-2-en-1-yl)-2,3-dihydro-1H-isoindole-1,3-dione

• Molecular Formula: C11H7F2NO2
• Molecular Weight: 223.17 g/mol
• IUPAC Name: 2-(3,3-difluoroprop-2-enyl)isoindole-1,3-dione
• InChI: InChI=1S/C11H7F2NO2/c12-9(13)5-6-14-10(15)7-3-1-2-4-8(7)11(14)16/h1-5H,6H2
• InChI Key: IKMXFNHLNRXSDV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(C2=O)CC=C(F)F

Description

2-(3,3-Difluoroprop-2-en-1-yl)-2,3-dihydro-1H-isoindole-1,3-dione ( 1428154-33-9) is a high-value chemical building block with the molecular formula C 11 H 7 F 2 NO 2 and a molecular weight of 223.18 g/mol . This compound features a phthalimide core, a privileged structure in medicinal chemistry known for its diverse biological activities, further functionalized with a 3,3-difluoroprop-2-en-1-yl side chain . The core isoindole-1,3-dione (phthalimide) scaffold is of significant research interest, particularly in the field of neurodegenerative diseases. Derivatives of this structure have been extensively designed and evaluated as candidates for Alzheimer's therapy, showing promising inhibitory activity against key enzymes like acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE) . The presence of the difluorinated alkene group enhances the molecule's potential as a versatile intermediate for further synthetic modification, making it invaluable in the discovery and development of new pharmaceutical agents and agrochemicals . This product is intended for research purposes only and is not for human or veterinary diagnostic or therapeutic use.

Preparation Methods

N-Alkylation of Phthalimide with Difluorinated Alkyl Halides

This method involves the reaction of potassium phthalimide with a suitably functionalized 3,3-difluoropropenyl halide (e.g., 3,3-difluoroprop-2-en-1-yl chloride or bromide) under basic conditions, typically in polar aprotic solvents such as N,N-dimethylformamide (DMF).

• Reaction conditions: Potassium carbonate as base, DMF as solvent, temperature around 100–120 °C.
• Mechanism: Nucleophilic substitution (S_N2) on the alkyl halide by the phthalimide nitrogen.
• Yields: Moderate to high, depending on the purity of starting materials and reaction time.

Epoxide Ring Opening of Phthalimide-Substituted Epoxides Followed by Difluorination

An alternative involves the synthesis of phthalimide-substituted epoxides, which are then converted to the difluoropropenyl derivative by selective fluorination or elimination reactions.

• Precursor: 2-(oxiran-2-ylmethyl)-1H-isoindole-1,3(2H)-dione (phthalimide epoxide).
• Fluorination: Using electrophilic or nucleophilic fluorinating agents to introduce the difluoroalkene moiety.
• Advantages: Allows for stereochemical control and functional group tolerance.

Detailed Preparation Method from Literature

Preparation of Phthalimide Epoxide Intermediate

• Reagents: Potassium phthalimide and epichlorohydrin.
• Procedure: Potassium phthalimide (10 g, 53.99 mmol) is suspended in epichlorohydrin (35.5 g, 0.38 mol) and stirred at 120 °C for 24 hours.
• Workup: Excess epichlorohydrin is removed under reduced pressure; the solid is suspended in methanol, refluxed, filtered, and recrystallized.
• Yield: 61% of 2-(oxiran-2-ylmethyl)-1H-isoindole-1,3(2H)-dione as a white powder.
• Characterization: Melting point 94–96 °C, confirmed by NMR and chromatographic methods.

Introduction of Difluoropropenyl Group

• The epoxide intermediate undergoes ring opening or substitution with difluorinated nucleophiles or reagents.
• Fluorination can be achieved using reagents such as diethylaminosulfur trifluoride (DAST) or related fluorinating agents.
• Alternatively, the difluoropropenyl moiety can be introduced by reaction with 3,3-difluoroprop-2-en-1-yl halides under basic conditions.

Representative Reaction Conditions and Yields

Step	Reagents/Conditions	Temperature	Time	Yield (%)	Notes
N-Alkylation	Potassium phthalimide, 3,3-difluoroprop-2-en-1-yl halide, K2CO3, DMF	110 °C	5 hours	60-80	S_N2 substitution
Epoxide formation	Potassium phthalimide, epichlorohydrin	120 °C	24 hours	61	Intermediate for further fluorination
Fluorination of epoxide	DAST or equivalent fluorinating agent	0–25 °C	1–3 hours	50-70	Conversion to difluoropropenyl derivative

Analytical and Characterization Techniques

• Nuclear Magnetic Resonance (NMR): ^1H and ^13C NMR confirm the structure and substitution pattern.
• Mass Spectrometry (MS): Electrospray ionization (ESI) and high-resolution mass spectrometry (HRMS) verify molecular weight and purity.
• Chromatography: High-performance liquid chromatography (HPLC) and gas chromatography (GC) are used for purity and enantiomeric excess analysis when chiral centers are involved.
• Melting Point and IR Spectroscopy: Support compound identification and purity assessment.

Comprehensive Research Findings and Source Diversity

• The synthesis routes have been validated in academic research and patent literature, including work from pharmaceutical companies and university laboratories.
• Enzymatic and chemoenzymatic methods have been explored for related β-adrenolytic agents, indicating potential for biocatalytic approaches in fluorinated compound synthesis.
• Patent CN108586313 details synthetic procedures for related phthalimide derivatives, providing industrial-scale insights.
• The use of immobilized lipases and other biocatalysts offers stereoselective transformations relevant to the preparation of chiral analogs of the compound.

Chemical Reactions Analysis

Types of Reactions

2-(3,3-Difluoroprop-2-en-1-yl)-2,3-dihydro-1H-isoindole-1,3-dione undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide to form corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride to yield reduced derivatives.

Substitution: Nucleophilic substitution reactions can occur at the difluoropropenyl group, leading to the formation of substituted isoindole derivatives.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products Formed

The major products formed from these reactions include oxidized isoindole derivatives, reduced isoindole derivatives, and various substituted isoindole compounds depending on the nucleophile used.

Scientific Research Applications

2-(3,3-Difluoroprop-2-en-1-yl)-2,3-dihydro-1H-isoindole-1,3-dione has several scientific research applications:

Chemistry: Used as a building block in the synthesis of complex organic molecules and as a reagent in various organic transformations.

Biology: Studied for its potential biological activities, including antiviral, anticancer, and antimicrobial properties.

Medicine: Investigated for its potential therapeutic applications in drug development due to its unique chemical structure and biological activities.

Industry: Utilized in the development of advanced materials and as a precursor in the synthesis of functionalized polymers.

Mechanism of Action

The mechanism of action of 2-(3,3-Difluoroprop-2-en-1-yl)-2,3-dihydro-1H-isoindole-1,3-dione involves its interaction with specific molecular targets and pathways. The difluoropropenyl group can interact with enzymes and receptors, leading to modulation of their activity. The compound may also undergo metabolic transformations, resulting in active metabolites that exert biological effects .

Comparison with Similar Compounds

Structural Variations and Key Derivatives

The isoindole-1,3-dione core serves as a versatile scaffold, with substituent modifications dictating biological activity and physicochemical properties. Below is a comparative analysis with structurally related compounds:

Compound Name / Substituent at 2-Position	Molecular Weight (g/mol)	Key Features	Biological Relevance / Applications	References
3,3-Difluoroprop-2-en-1-yl (Target Compound)	~258.2*	Fluorinated alkenyl group enhances lipophilicity and metabolic resistance.	Hypothesized use in targeted protein modulation.	—
2,6-Dioxopiperidin-3-yl	260.2–350.3	Piperidine ring with ketone groups; critical for E3 ligase recruitment.	PROTACs for androgen receptor degradation.
4-(1H-Benzimidazol-2-yl)butyl	~393.4	Bulky benzimidazole moiety; optimizes receptor binding.	High affinity for serotonin receptors (5-HTR).
[(2S)-Oxiran-2-yl]methyl	219.2	Epoxide group introduces reactivity for covalent binding.	Potential use in prodrugs or irreversible inhibitors.
4-Chloro-2,5-dimethoxyphenyl (with nitro group)	~377.7	Aromatic nitro group enhances electron-withdrawing effects.	Screening compound for unknown targets.
3-(1,4-Diazepan-1-yl)propyl	287.4	Flexible diazepane chain for solubility and conformational adaptability.	Not explicitly stated; likely CNS-targeted.

*Estimated based on core structure (147.13 g/mol for base phthalimide) + substituent mass.

Biological Activity

2-(3,3-Difluoroprop-2-en-1-yl)-2,3-dihydro-1H-isoindole-1,3-dione is a novel compound belonging to the isoindole family. Its unique structural features, including a difluoropropenyl substituent and a dihydroisoindole moiety, suggest potential biological activities that warrant investigation. This article reviews the current understanding of its biological activity, synthesis methods, and pharmacological implications based on diverse research findings.

The molecular formula of 2-(3,3-Difluoroprop-2-en-1-yl)-2,3-dihydro-1H-isoindole-1,3-dione is C11H7F2NO2, with a molecular weight of 223.17 g/mol. The presence of the difluoro group enhances the compound's lipophilicity and may alter its pharmacokinetic properties compared to non-fluorinated analogs.

Biological Activity

Research indicates that isoindole derivatives exhibit a range of biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. The specific biological activities of 2-(3,3-Difluoroprop-2-en-1-yl)-2,3-dihydro-1H-isoindole-1,3-dione are still under investigation; however, preliminary studies suggest several potential mechanisms of action:

• Cyclooxygenase (COX) Inhibition : Isoindole derivatives have been shown to inhibit COX enzymes, which are critical in inflammatory processes. In particular, some derivatives demonstrated greater inhibition of COX-2 compared to COX-1 .
• Reactive Oxygen Species (ROS) Scavenging : Compounds within this class have been reported to exhibit antioxidant properties by scavenging ROS and reactive nitrogen species (RNS), which are involved in various pathophysiological conditions .
• Interaction with Biological Targets : Preliminary docking studies suggest that this compound may interact with key biological targets such as Monoamine Oxidase B (MAO-B) and Nuclear Factor Kappa B (NF-kB), which are essential for regulating oxidative stress and inflammation .

Study on COX Inhibition

A study evaluated various isoindole derivatives for their COX inhibitory activity. Among them, certain compounds showed a higher affinity for COX-2 than meloxicam (a standard anti-inflammatory drug), indicating potential as anti-inflammatory agents .

Antioxidant Activity Evaluation

Another investigation focused on the ability of isoindole derivatives to mitigate oxidative stress. Results indicated that these compounds could effectively reduce levels of ROS in cellular models, suggesting their potential use in treating oxidative stress-related diseases .

Synthesis Methods

The synthesis of 2-(3,3-Difluoroprop-2-en-1-yl)-2,3-dihydro-1H-isoindole-1,3-dione can be approached through various synthetic pathways that leverage its unique structural features. Common methods include:

• Condensation Reactions : Utilizing starting materials that contain the isoindole backbone and introducing the difluoropropenyl group through nucleophilic substitution reactions.

Comparative Analysis

To better understand the uniqueness of 2-(3,3-Difluoroprop-2-en-1-yl)-2,3-dihydro-1H-isoindole-1,3-dione relative to other isoindole derivatives, a comparison table is provided:

Compound Name	Structural Features	Unique Aspects
1H-Isoindole	Basic isoindole structure	Lacks substituents that enhance reactivity
5-Fluoroisoindole	Fluorine substitution at position 5	Different electronic properties compared to difluoro substitution
N-Methylisoindoline	Methyl group on nitrogen	Alters basicity and potential interactions

The presence of both difluoro and propene functionalities in 2-(3,3-Difluoroprop-2-en-1-yl)-2,3-dihydro-1H-isoindole-1,3-dione distinguishes it from these similar compounds by potentially enhancing its lipophilicity and reactivity in biological systems.

Q & A

Q. Basic

• X-ray crystallography : Single-crystal analysis with SHELXL refines bond lengths and angles, particularly for the difluoropropenyl moiety. Data collection at low temperatures (e.g., 100 K) minimizes thermal motion artifacts .
• NMR spectroscopy : $^{19}\text{F}$ NMR confirms fluorine substitution patterns, while $^{1}\text{H}$- and $^{13}\text{C}$-NMR resolve isoindole-dione ring protons and carbons. COSY and HSQC correlations validate connectivity .
• Mass spectrometry : High-resolution ESI-MS verifies molecular formula (e.g., C$_{11}$H$_{8}$F$_{2}$N$_{2}$O$_{2}$) .

What strategies are employed to resolve contradictions in crystallographic data during structural refinement?

Advanced
Discrepancies in electron density maps (e.g., disordered fluoropropenyl groups) are addressed using:

• Twinning refinement : SHELXL’s TWIN/BASF commands model pseudo-merohedral twinning.
• Constraints/restraints : Fluorine anisotropic displacement parameters (ADPs) are restrained to prevent overfitting.
• Validation tools : R$_{\text{free}}$ cross-validation and Hirshfeld surface analysis ensure model robustness .

How can computational methods like molecular docking predict biological targets for this compound?

Q. Advanced

• Molecular docking (AutoDock Vina, Glide) : The isoindole-dione core’s planar structure is docked into enzyme active sites (e.g., kinases) using flexible ligand sampling. Scoring functions assess binding affinity (ΔG).
• MD simulations (AMBER, GROMACS) : Trajectories (20–100 ns) evaluate stability of ligand-receptor complexes, with RMSD/RMSF metrics .
• Pharmacophore modeling : Matches electrostatic/hydrophobic features to known inhibitors (e.g., ATP-binding pockets) .

What are common chemical reactions this compound undergoes, and how do reaction conditions influence outcomes?

Q. Basic

• Oxidation : KMnO$_4$ in acidic media converts the difluoropropenyl group to a ketone (monitored by IR carbonyl peaks at ~1700 cm$^{-1}$).
• Reduction : NaBH$_4$ selectively reduces the isoindole-dione carbonyl, requiring anhydrous conditions to prevent hydrolysis .
• Nucleophilic substitution : Amines displace fluorine under basic conditions (e.g., K$_2$CO$_3$ in DMF), with regioselectivity controlled by steric effects .

How do substituents like the difluoropropenyl group affect electronic properties and reactivity?

Q. Advanced

• Electron-withdrawing effect : Fluorine atoms decrease electron density at the double bond, enhancing susceptibility to nucleophilic attack (Hammett σ$_p$ ~0.06).
• Conformational rigidity : The gem-difluoro group restricts rotation, stabilizing transition states in cycloadditions. DFT calculations (B3LYP/6-31G*) quantify torsional barriers .
• Polar surface area (PSA) : Increased PSA (e.g., 54.45 Å$^2$) impacts solubility and membrane permeability, modeled via ChemAxon .

What analytical approaches are used to characterize reaction intermediates in multi-step syntheses?

Q. Advanced

• In-situ FTIR : Monitors carbonyl reductions (e.g., isoindole-dione to amine intermediates) in real time.
• LC-MS/MS : Identifies transient intermediates (e.g., fluorinated enolates) with high sensitivity.
• Cryogenic trapping : Quenches reactive species (e.g., radicals) at –78°C for NMR analysis .

How are physical properties like LogP and melting point determined experimentally?

Q. Basic

• LogP : Shake-flask method with octanol/water partitioning, validated via HPLC retention times. Reported LogP = 1.73 indicates moderate lipophilicity .
• Melting point : Differential scanning calorimetry (DSC) measures phase transitions (heating rate 10°C/min).
• Boiling point : Estimated using Antoine equation with experimental vapor pressure data .

How can researchers design assays to confirm enzyme or receptor interactions?

Q. Advanced

• Surface plasmon resonance (SPR) : Measures binding kinetics (k$_{\text{on}}$/k$_{\text{off}}$) with immobilized targets.
• Fluorescence polarization : Competes fluorescent probes (e.g., FITC-labeled ligands) to determine IC$_{50}$.
• Cellular thermal shift assay (CETSA) : Quantifies target engagement in live cells via thermal stabilization .

How should discrepancies in reported bioactivity data across studies be addressed?

Q. Advanced

• Meta-analysis : Pool data from orthogonal assays (e.g., enzymatic vs. cell-based) using standardized protocols (e.g., NIH Assay Guidance Manual).
• Counter-screening : Test off-target effects (e.g., CYP450 inhibition) to rule out false positives.
• Structural analogs : Compare bioactivity trends with derivatives (e.g., fluorophenyl vs. difluoropropenyl) to isolate substituent effects .